Cas no 2248274-41-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methylphenyl)-5-propyl-1H-pyrazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methylphenyl)-5-propyl-1H-pyrazole-4-carboxylate
• CAS No: 2248274-41-9
• MF: C₂₂H₁₉N₃O₄
• MW: 389.403965234756
• CID: 6243095
• PubChem ID: 165729969
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methylphenyl)-5-propyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methylphenyl)-5-propyl-1H-pyrazole-4-carboxylate
• EN300-6523614
• 2248274-41-9

• Inchi： 1S/C22H19N3O4/c1-3-6-19-18(13-23-24(19)15-11-9-14(2)10-12-15)22(28)29-25-20(26)16-7-4-5-8-17(16)21(25)27/h4-5,7-13H,3,6H2,1-2H3
• InChI Key： UJBYQVMXMLASQD-UHFFFAOYSA-N
• SMILES： O(C(C1C=NN(C2C=CC(C)=CC=2)C=1CCC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 389.13755610g/mol
• Monoisotopic Mass: 389.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methylphenyl)-5-propyl-1H-pyrazole-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methylphenyl)-5-propyl-1H-pyrazole-4-carboxylate (CAS No. 2248274-41-9)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methylphenyl)-5-propyl-1H-pyrazole-4-carboxylate, identified by its CAS number 2248274-41-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural features, including isoindole and pyrazole moieties, which are known for their diverse biological activities. The presence of a dioxo group and specific aryl substituents further enhances its potential as a pharmacophore in drug discovery initiatives.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methylphenyl)-5-propyl-1H-pyrazole-4-carboxylate (CAS No. 2248274-41-9) is characterized by a fused ring system consisting of an isoindole core linked to a pyrazole ring. The dioxo group at the 1-position of the isoindole moiety introduces electrophilic centers, making it susceptible to nucleophilic attack and enabling further functionalization. The 1-(4-methylphenyl) and 5-propyl substituents on the pyrazole ring contribute to steric and electronic modulation, which can influence the compound's interactions with biological targets.

In recent years, there has been growing interest in developing novel heterocyclic compounds for their therapeutic potential. The combination of an isoindole scaffold with a pyrazole ring has been explored in various pharmacological contexts, including anti-inflammatory, antimicrobial, and anticancer applications. The specific arrangement of functional groups in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methylphenyl)-5-propyl-1H-pyrazole-4-carboxylate (CAS No. 2248274-41-9) suggests that it may exhibit multiple modes of action, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential to interact with biological targets through both hydrophobic and hydrophilic interactions. The aromatic rings in the structure provide favorable binding pockets for proteins and enzymes, while the polar dioxo group can engage in hydrogen bonding or other electrostatic interactions. This dual nature makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methylphenyl)-5-propyl-1H-pyrazole-4-carboxylate (CAS No. 2248274-41-9) an attractive scaffold for designing drugs that require precise spatial orientation within biological systems.

Recent studies have highlighted the importance of isoindole derivatives in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. For instance, modifications to the isoindole core have been shown to enhance binding affinity and selectivity for targets such as kinases and proteases. Similarly, the pyrazole moiety is well-known for its role in drug development, with numerous examples demonstrating its efficacy in treating inflammatory diseases and cancer. The integration of these two motifs into a single molecule like 1,3-dioxo-2,3-dihydro-1H-isoindol-2 -yl 1-(4-methylphen yl)-5-propyl- tH-pyraizole- carboxylic acid (CAS No. 2248274-41-9) presents a unique opportunity to harness these properties synergistically.

The synthesis of 1,3-dioxo-2,3-dihydro- H-isoidolo_2,H-pyr) has been optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These methods not only improve synthetic efficiency but also allow for easy modification of substituents at various positions within the molecule.

In vitro studies have begun to elucidate the biological activity profile of H-isoidolo_{>0&>>0&>>0&>>0&>>0&>>0&>>0&>>0&>>0&>>0&>>0&>>0&>>&!}